Cas no 2905-21-7 (2-Fluorobenzenesulphonyl chloride)
2-Fluorobenzenesulphonyl chloride is a versatile organosulfur compound primarily used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its reactive sulphonyl chloride group enables efficient derivatization, making it valuable for constructing sulfonamides, sulfonate esters, and other functionalized aromatic compounds. The fluorine substituent enhances its reactivity and selectivity in electrophilic aromatic substitution reactions. This compound is particularly useful in medicinal chemistry for introducing fluorinated aromatic motifs, which can improve metabolic stability and bioavailability in drug candidates. It is typically handled under anhydrous conditions due to its moisture sensitivity. Proper storage and handling are essential to maintain its stability and reactivity for synthetic applications.
2905-21-7 structure
Product Name:2-Fluorobenzenesulphonyl chloride
CAS No:2905-21-7
MF:C6H4ClFO2S
MW:194.611163139343
MDL:MFCD00042285
CID:43559
PubChem ID:137761
Update Time:2025-06-08
2-Fluorobenzenesulphonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluorobenzenesulfonyl chloride
- 2-Fluorobenzene-1-sulfonyl chloride
- 2-Fluorobenzenesulphonyl chloride
- o-Fluorobenzenesulfonyl Chloride
- 2-fluorophenylsulfonyl chloride
- 2-fluorophenylsulphonic acid chloride
- fluorobenzenesulphonyl chloride
- 2-Fluorobenzenesulfonylchloride
- 2-fluoro-benzenesulfonyl chloride
- BENZENESULFONYL CHLORIDE, 2-FLUORO-
- ZSZKAQCISWFDCQ-UHFFFAOYSA-N
- chloro(2-fluorophenyl)sulfone
- PubChem5138
- KSC205G6F
- 2-fluoro-benzenesulfonylchloride
- 2-fluoro-benzensulfonyl chloride
- SCHEMBL16412
- DTXSID00183286
- J-509511
- A5458
- AM62500
- AS-38664
- 2905-21-7
- 2-fluorobenzene-1-sulfonylchloride
- FT-0612409
- EN300-04155
- F2167-0009
- MFCD00042285
- 2-Fluorobenzenesulfonyl chloride, 97%
- 2-Fluorobenzene-sulfonyl chloride
- CS-W007338
- F0795
- AKOS000200661
- ALBB-001001
- STK500496
- DTXCID10105777
- DB-021118
- BBL013801
-
- MDL： MFCD00042285
- Inchi： 1S/C6H4ClFO2S/c7-11(9,10)6-4-2-1-3-5(6)8/h1-4H
- InChI Key： ZSZKAQCISWFDCQ-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC=CC=1F)(=O)=O
- BRN： 2093979
Computed Properties
- Exact Mass: 193.96000
- Monoisotopic Mass: 193.96
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 42.5
Experimental Properties
- Color/Form: Pale yellow
- Density: 1.47 g/mL at 25 °C(lit.)
- Melting Point: 27-30 °C (lit.)
- Boiling Point: 246-247 °C(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.537(lit.)
- PSA: 42.52000
- LogP: 2.83400
- Sensitiveness: Moisture Sensitive
- Solubility: Not available
2-Fluorobenzenesulphonyl chloride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S27-S36/37/39-S45
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：II
- Storage Condition：Inert atmosphere,2-8°C(BD9834)
- Packing Group：II
- Hazard Level：8
- Safety Term：8
- Packing Group：II
- Risk Phrases：R34
2-Fluorobenzenesulphonyl chloride Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Fluorobenzenesulphonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 003576-1g |
2-Fluorobenzenesulfonyl chloride |
2905-21-7 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 003576-5g |
2-Fluorobenzenesulfonyl chloride |
2905-21-7 | 98% | 5g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 003576-25g |
2-Fluorobenzenesulfonyl chloride |
2905-21-7 | 98% | 25g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 003576-100g |
2-Fluorobenzenesulfonyl chloride |
2905-21-7 | 98% | 100g |
￡55.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F135429-5g |
2-Fluorobenzenesulphonyl chloride |
2905-21-7 | ≥98.0%(GC) | 5g |
¥56.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F135429-25g |
2-Fluorobenzenesulphonyl chloride |
2905-21-7 | ≥98.0%(GC) | 25g |
¥169.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F135429-1g |
2-Fluorobenzenesulphonyl chloride |
2905-21-7 | ≥98.0%(GC) | 1g |
¥29.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F135429-100g |
2-Fluorobenzenesulphonyl chloride |
2905-21-7 | ≥98.0%(GC) | 100g |
¥645.90 | 2023-09-02 | |
| Ambeed | A266144-5g |
2-Fluorobenzene-1-sulfonyl chloride |
2905-21-7 | 96% | 5g |
$8.0 | 2025-02-21 | |
| Ambeed | A266144-10g |
2-Fluorobenzene-1-sulfonyl chloride |
2905-21-7 | 96% | 10g |
$10.0 | 2025-02-21 |
2-Fluorobenzenesulphonyl chloride Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2905-21-7)2-氟苯磺酰氯
Order Number:LE1748464
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
2-Fluorobenzenesulphonyl chloride Related Literature
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P. Pacholak,J. Krajewska,P. Wińska,J. Dunikowska,U. Gogowska,J. Mierzejewska,K. Durka,K. Wo?niak,A. E. Laudy,S. Luliński RSC Adv. 2021 11 25104
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Anoir Hfaiedh,Hamed Ben Ammar,Jean-Fran?ois Soulé,Henri Doucet Org. Biomol. Chem. 2016 14 4947
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Sheng-Qiang Guo,Hui-Qing Yang,Yu-Zhen Jiang,Ai-Lian Wang,Guo-Qiang Xu,Yong-Chun Luo,Zhao-Xu Chen,Haixue Zheng,Peng-Fei Xu Green Chem. 2022 24 3120
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Jonali Das,Biraj Jyoti Borah,Sajal Kumar Das Org. Biomol. Chem. 2020 18 220
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2905-21-7)2-氟苯磺酰氯
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry